[(1-Cyano-4-hydroxy-6-methoxy-isoquinoline-3-carbonyl)-amino]-acetic acid

• Molecular Formula: C14H11N3O5
• Molecular Weight: 301.25 g/mol
• IUPAC Name: 2-[(1-cyano-4-hydroxy-6-methoxyisoquinoline-3-carbonyl)amino]acetic acid
• InChI: InChI=1S/C14H11N3O5/c1-22-7-2-3-8-9(4-7)13(20)12(17-10(8)5-15)14(21)16-6-11(18)19/h2-4,20H,6H2,1H3,(H,16,21)(H,18,19)
• InChI Key: MSQZIWYFGGVXFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=C2O)C(=O)NCC(=O)O)C#N

Description

[(1-Cyano-4-hydroxy-6-methoxy-isoquinoline-3-carbonyl)-amino]-acetic acid is a useful research compound. Its molecular formula is C14H11N3O5 and its molecular weight is 301.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-cyano-4-hydroxy-6-methoxy-isoquinoline-3-carboxylic acid butyl ester (104 mg, 0.35 mmol), glycine (523 mg, 6.97 mmol), and a 0.5 M solution of sodium methoxide in methanol (13.2 mL, 6.6 mmol) was refluxed for 3 days before it was cooled to room temperature and concentrated in vacuo. The residue was dissolved in water (30 mL) and the solution was extracted with methyl tert-butyl ether (2×25 mL). The remaining aqueous layer was acidified to pH=3 with 1N HCl (10 mL). The resulting white precipitate was collected by filtration, washed with water and dried in vacuo to give the title compound as a white solid (82 mg): 1H NMR (DMSO-d6, 200 MHz): δ=9.53 (t, 1H), 8.10 (d, J=9.0 Hz, 1H), 7.57 (m, 2H), 4.02 (d, J=6.2 Hz, 2H), 3.98 (s, 3H); MS: (+) m/z 302.00 (M+1).